N-(4-Acetylphenyl)-N'-methylsulfamide

• Molecular Formula: C9H12N2O3S
• Molecular Weight: 228.27 g/mol
• IUPAC Name: 1-[4-(methylsulfamoylamino)phenyl]ethanone
• InChI: InChI=1S/C9H12N2O3S/c1-7(12)8-3-5-9(6-4-8)11-15(13,14)10-2/h3-6,10-11H,1-2H3
• InChI Key: XUPBBMDDUFLYLQ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)NS(=O)(=O)NC

Description

N-(4-Acetylphenyl)-N'-methylsulfamide is a useful research compound. Its molecular formula is C9H12N2O3S and its molecular weight is 228.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Methylsulfamoyl chloride (42.5 g., 0.33 mole) is added dropwise to a mixture of triethylamine (33.4 g., 0.33 mole) and p-aminoacetophenone (40.5 g., 0.30 mole )in ether (1.5 1.) at -50° C. The mixture is stirred at -50° C. and then allowed to warm to -10° C. The mixture is filtered to give a mixture of product and triethylamine hydrochloride. Washing with water and recrystallization from isopropanol furnishes 30.6 g. (40%) of the above pure intermediate, m.p. 159°-159.5° C. (dec.).

Synthesis routes and methods II

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